![molecular formula C9H14ClN B075717 1-Butylpyridinium Chloride CAS No. 1124-64-7](/img/structure/B75717.png)
1-Butylpyridinium Chloride
Overview
Description
1-Butylpyridinium Chloride is used in spent fuel reprocessing, particularly in the extraction of high-level radioactive aqueous waste from the processing of nuclear fuel . It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs .
Molecular Structure Analysis
The molecular formula of 1-Butylpyridinium Chloride is C9H14ClN . The molecular weight is 171.67 . The SMILES string representation is [Cl-].CCCC[n+]1ccccc1 .Chemical Reactions Analysis
1-Butylpyridinium Chloride has been used in the electro-Fenton process for organic compound mineralisation . The influence of catalyst dosage and pH solution on ionic liquid degradation was analysed, achieving almost total oxidation after 60 min under optimal conditions .Physical And Chemical Properties Analysis
1-Butylpyridinium Chloride is a solid . It has a molecular weight of 171.67 . The InChI key is POKOASTYJWUQJG-UHFFFAOYSA-M .Scientific Research Applications
Degradation of Organic Compounds
1-Butylpyridinium Chloride has been used in the degradation of organic compounds through the electro-Fenton process . Polyvinyl alcohol-alginate beads, containing goethite as iron, were synthesized and evaluated as a heterogeneous electro-Fenton catalyst for 1-butylpyridinium chloride mineralization . The process achieved almost total oxidation after 60 minutes under optimal conditions .
Catalyst in Electro-Fenton Process
The compound has been used as a catalyst in the Electro-Fenton process . Iron-loaded sepiolite was used as a catalytic adsorbent for the treatment of 1-butylpyridinium chloride in an aqueous medium . Under optimized operational conditions, complete adsorbent regeneration was achieved in 10 hours .
Spent Fuel Reprocessing
Derivatives of 1-Butylpyridinium Chloride are used in spent fuel reprocessing, particularly in the extraction of high-level radioactive aqueous waste from the processing of nuclear fuel .
Raw Material in Organic Synthesis
1-Butylpyridinium Chloride is an important raw material used in organic synthesis . Its derivatives have been used in various chemical reactions to synthesize new compounds .
Intermediate in Pharmaceuticals
The compound serves as an intermediate in the production of pharmaceuticals . Its derivatives are used in the synthesis of various drugs .
Intermediate in Agrochemicals
1-Butylpyridinium Chloride is also used as an intermediate in the production of agrochemicals . Its derivatives are used in the synthesis of pesticides, herbicides, and other agrochemical products .
Intermediate in Dyestuffs
The compound is used as an intermediate in the production of dyestuffs . Its derivatives are used in the synthesis of various dyes and pigments .
Safety and Hazards
Mechanism of Action
Target of Action
1-Butylpyridinium Chloride is an organic compound that is primarily used as a reagent and catalyst in organic synthesis It’s known to participate in various types of reactions, such as electrophilic substitution, oximation, and imidazolization .
Mode of Action
Given its use in organic synthesis, it likely interacts with its targets through mechanisms common to electrophilic substitution, oximation, and imidazolization reactions . These reactions involve the transfer of electrons, the formation of new bonds, and the breaking of old ones, leading to significant changes in the chemical structures of the reactants.
Biochemical Pathways
Given its role in organic synthesis, it can be inferred that it may influence a variety of biochemical pathways depending on the specific reactants and conditions of the reaction .
Result of Action
The molecular and cellular effects of 1-Butylpyridinium Chloride’s action would depend on the specific reactions it is involved in. As a reagent and catalyst in organic synthesis, it facilitates the transformation of reactants into products, which could have various molecular and cellular effects depending on the specific context .
Action Environment
The action, efficacy, and stability of 1-Butylpyridinium Chloride can be influenced by various environmental factors. For instance, it is soluble in water and various organic solvents, such as ethanol, ether, and benzene . This solubility can affect its distribution and reactivity in different environments. Additionally, it is a highly corrosive compound and should be handled with care . It is also sensitive to hygroscopic conditions .
properties
IUPAC Name |
1-butylpyridin-1-ium;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N.ClH/c1-2-3-7-10-8-5-4-6-9-10;/h4-6,8-9H,2-3,7H2,1H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POKOASTYJWUQJG-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[N+]1=CC=CC=C1.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1031462 | |
Record name | N-Butylpyridinium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1031462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Butylpyridinium Chloride | |
CAS RN |
1124-64-7 | |
Record name | Butylpyridinium chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1124-64-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | n-Butylpyridinium chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001124647 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Butylpyridinium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1031462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-Butylpyridinium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.108.311 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-BUTYLPYRIDINIUM CHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F8M63J351A | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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